Cas no 2021-40-1 (2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid)
2-(4-Hydroxy-3-methoxyphenyl)-2-oxoacetic acid is a chemically significant aromatic α-keto acid derivative, structurally characterized by a hydroxy-methoxyphenyl substituent. This compound is of interest due to its role as an intermediate in organic synthesis, particularly in the production of fine chemicals, pharmaceuticals, and flavoring agents. Its reactive keto and carboxylic acid functionalities enable versatile transformations, including condensation and reduction reactions. The presence of both hydroxyl and methoxy groups enhances its solubility in polar solvents, facilitating its use in aqueous or mixed-phase systems. Its stability under controlled conditions and well-defined reactivity profile make it a valuable building block for research and industrial applications requiring precise molecular modifications.

2021-40-1 structure
Product name:2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid
2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,4-hydroxy-3-methoxy-a-oxo-
- 2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid
- vanilloylformic acid
- Vanilglycolic acid
- DTXSID60174059
- SCHEMBL760262
- 2-(4-hydroxy-3-methoxyphenyl)-2-oxoaceticacid
- 4-Hydroxy-3-methoxy-alpha-oxobenzeneacetic acid
- 2021-40-1
- (4-hydroxy-3-methoxyphenyl)(oxo)acetic acid
- DTXCID6096550
-
- MDL: MFCD00182971
- Inchi: InChI=1S/C9H8O5/c1-14-7-4-5(2-3-6(7)10)8(11)9(12)13/h2-4,10H,1H3,(H,12,13)
- InChI Key: HQAYTVADCVBACX-UHFFFAOYSA-N
- SMILES: COC1C=C(C(C(=O)O)=O)C=CC=1O
Computed Properties
- Exact Mass: 196.03714
- Monoisotopic Mass: 196.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- Density: 1.421
- Boiling Point: 395.4°Cat760mmHg
- Flash Point: 163.5°C
- Refractive Index: 1.587
- PSA: 83.83
2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD702353-100mg |
2-(4-Hydroxy-3-methoxyphenyl)-2-oxoacetic acid |
2021-40-1 | 97% | 100mg |
¥957.0 | 2023-02-27 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD702353-1g |
2-(4-Hydroxy-3-methoxyphenyl)-2-oxoacetic acid |
2021-40-1 | 97% | 1g |
¥6314.0 | 2023-02-27 | |
Enamine | EN300-313651-10.0g |
2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid |
2021-40-1 | 10.0g |
$1786.0 | 2023-02-26 | ||
Enamine | EN300-313651-1g |
2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid |
2021-40-1 | 1g |
$541.0 | 2023-09-05 | ||
Ambeed | A700358-100mg |
2-(4-Hydroxy-3-methoxyphenyl)-2-oxoacetic acid |
2021-40-1 | 97% | 100mg |
$201.0 | 2023-05-24 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1641881-1g |
2-(4-Hydroxy-3-methoxyphenyl)-2-oxoacetic acid |
2021-40-1 | 98% | 1g |
¥13367 | 2023-02-26 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1641881-5g |
2-(4-Hydroxy-3-methoxyphenyl)-2-oxoacetic acid |
2021-40-1 | 98% | 5g |
¥36044 | 2023-02-26 | |
Enamine | EN300-313651-5.0g |
2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid |
2021-40-1 | 5.0g |
$1420.0 | 2023-02-26 | ||
Enamine | EN300-313651-2.5g |
2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid |
2021-40-1 | 2.5g |
$1122.0 | 2023-09-05 | ||
Ambeed | A700358-250mg |
2-(4-Hydroxy-3-methoxyphenyl)-2-oxoacetic acid |
2021-40-1 | 97% | 250mg |
$341.0 | 2023-05-24 |
2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid Related Literature
-
Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
-
3. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
-
Shuai Chen,Yuelong Xin,Yiyang Zhou,Feng Zhang,Yurong Ma,Henghui Zhou,Limin Qi J. Mater. Chem. A, 2014,2, 15582-15589
-
C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
2021-40-1 (2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid) Related Products
- 478529-51-0(DL-Glyceraldehyde-1,2-13C2)
- 1177350-43-4(4-(Methylamino)quinazoline-7-carboxylic acid hydrochloride)
- 29488-42-4(3-(5-Phenylthiophen-2-yl)prop-2-enoic Acid)
- 1524764-11-1(2-Amino-3-(4-bromo-3-fluorophenyl)-3-hydroxypropanoic acid)
- 2228744-82-7(3-(5-propylthiophen-2-yl)methylazetidine)
- 1805137-18-1(Ethyl 5-bromo-3-chloro-2-cyanophenylacetate)
- 2807470-22-8(2-Chloro-N-cyclopropyl-5-methoxybenzamide)
- 2228602-75-1(3-(5-methyl-2-nitrophenyl)butan-1-amine)
- 735306-72-6(1-2-(4-formylphenoxy)acetyl-3-(2-methylpropyl)urea)
- 946271-20-1(N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-(trifluoromethyl)benzamide)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:2021-40-1)2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid

Purity:99%
Quantity:5g
Price ($):3200.0